Cas no 1463502-41-1 (tert-butyl 3-(prop-2-yn-1-yl)azetidine-1-carboxylate)

Technical Introduction: tert-Butyl 3-(prop-2-yn-1-yl)azetidine-1-carboxylate is a versatile azetidine derivative featuring a protected amine group (tert-butoxycarbonyl, Boc) and a terminal alkyne functionality. The Boc group enhances stability and facilitates selective deprotection under mild acidic conditions, making the compound valuable in synthetic organic chemistry, particularly in peptide coupling and heterocycle synthesis. The propynyl side chain offers reactivity for click chemistry (e.g., Cu-catalyzed azide-alkyne cycloaddition), enabling efficient conjugation or scaffold diversification. Its compact azetidine ring contributes to conformational rigidity, beneficial in medicinal chemistry for modulating physicochemical properties. This compound is suitable for intermediate applications in pharmaceuticals, agrochemicals, and materials science.

tert-butyl 3-(prop-2-yn-1-yl)azetidine-1-carboxylate structure

1463502-41-1 structure

Product Name:tert-butyl 3-(prop-2-yn-1-yl)azetidine-1-carboxylate

CAS No:1463502-41-1

MF:C₁₁H₁₇NO₂

MW:195.258183240891

MDL:MFCD32173212

CID:4671133

PubChem ID:89832936

Update Time:2025-10-13

tert-butyl 3-(prop-2-yn-1-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 3-(prop-2-yn-1-yl)azetidine-1-carboxylate
- MFCD32173212
- 1-Boc-3-(2-propynyl)azetidine
- 1463502-41-1
- SY293147
- 1-Boc-3-prop-2-ynylazetidine
- AT11968
- AKOS040804005
- tert-butyl 3-prop-2-ynylazetidine-1-carboxylate
- SCHEMBL15295758
- BS-46481
- PB48353
- CS-0132032
- EN300-1893966
- MDL： MFCD32173212
- Inchi： 1S/C11H17NO2/c1-5-6-9-7-12(8-9)10(13)14-11(2,3)4/h1,9H,6-8H2,2-4H3
- InChI Key： ZNCUKMXOJHHWHJ-UHFFFAOYSA-N
- SMILES： N1(C(OC(C)(C)C)=O)CC(CC#C)C1

Computed Properties

Exact Mass: 195.125928785g/mol
Monoisotopic Mass: 195.125928785g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 263
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 29.5Å²

tert-butyl 3-(prop-2-yn-1-yl)azetidine-1-carboxylate Pricemore >>

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